![molecular formula C9H14N2O2S B179909 N-(4-(2-Aminoethyl)phenyl)methanesulfonamide CAS No. 114365-12-7](/img/structure/B179909.png)
N-(4-(2-Aminoethyl)phenyl)methanesulfonamide
Overview
Description
“N-(4-(2-Aminoethyl)phenyl)methanesulfonamide” is a chemical compound with the empirical formula C9H14N2O2S . It is a solid substance and has a molecular weight of 214.28 g/mol .
Molecular Structure Analysis
The SMILES string representation of this compound isCS(=O)(=O)NC1=CC=C(CCN)C=C1
. This indicates that the compound contains a methanesulfonamide group attached to a phenyl ring, which is further connected to an aminoethyl group. Physical And Chemical Properties Analysis
“this compound” is a solid substance . It has a molecular weight of 214.28 g/mol . The compound should be stored at 0-8 °C .Safety and Hazards
The compound is classified as Acute Tox. 4 Oral, Eye Irrit. 2, and Skin Irrit. 2 . It may cause skin irritation, allergic skin reaction, serious eye irritation, and respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapours/spray and wearing protective gloves/protective clothing/eye protection/face protection .
Mechanism of Action
- The primary target of N-(4-(2-Aminoethyl)phenyl)methanesulfonamide is beta-secretase 1 (BACE1) . BACE1 plays a crucial role in the cleavage of amyloid precursor protein (APP) to produce beta-amyloid peptides, which are implicated in Alzheimer’s disease pathogenesis. By inhibiting BACE1, this compound reduces the production of beta-amyloid peptides .
- The compound’s interaction with BACE1 disrupts the normal processing of APP, ultimately decreasing the levels of toxic beta-amyloid species in the brain .
- The affected pathway is the amyloidogenic pathway . Normally, APP undergoes sequential cleavage by BACE1 and gamma-secretase to generate beta-amyloid peptides. By inhibiting BACE1, this compound interrupts this pathway, resulting in decreased beta-amyloid production .
- The compound’s action leads to a reduction in beta-amyloid accumulation, which is beneficial in Alzheimer’s disease management. By decreasing beta-amyloid burden, it may slow disease progression and improve cognitive function .
- Environmental factors, such as pH, temperature, and co-administered drugs, can influence the compound’s efficacy and stability. However, specific details regarding these factors are not readily accessible in the available data .
Target of Action
Mode of Action
Biochemical Pathways
Pharmacokinetics
Result of Action
Action Environment
Properties
IUPAC Name |
N-[4-(2-aminoethyl)phenyl]methanesulfonamide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H14N2O2S/c1-14(12,13)11-9-4-2-8(3-5-9)6-7-10/h2-5,11H,6-7,10H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SXYAAGQHMZVOEB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)NC1=CC=C(C=C1)CCN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H14N2O2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
214.29 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
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